2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine
Overview
Description
Scientific Research Applications
Multi-Component Synthesis
2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine has been utilized in efficient multicomponent synthesis protocols. For instance, Wu et al. (2010) developed a convenient method for synthesizing poly-substituted 2-(pyridin-2-yl)imidazoles, a category that includes 2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine, from simple building blocks. This method is highly efficient and provides a straightforward approach to creating a variety of substituted imidazoles (Wu et al., 2010).
DNA Binding and Nuclease Activity
In the context of biochemistry, Kumar et al. (2012) synthesized Cu(II) complexes of tridentate ligands, including derivatives of 2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine. These complexes exhibited significant DNA binding propensity and nuclease activity. The study demonstrates the potential of these complexes in interacting with biological macromolecules (Kumar et al., 2012).
Metal Complexation
Hakimi et al. (2013) explored the complexation of 2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine with cadmium, revealing insights into metal-ligand interactions. They characterized the resulting compounds using various spectroscopic methods, contributing to our understanding of coordination chemistry (Hakimi et al., 2013).
Catalysis in Organic Chemistry
Yang et al. (2017) described the use of a ruthenium(II) complex based on a derivative of 2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine in catalyzing the C–N bond formation between amines and alcohols. This research showcases the compound's role in facilitating important organic reactions (Yang et al., 2017).
Polymerization and Oligomerization Catalysts
Nyamato et al. (2015) studied the use of (imino)pyridine palladium(II) complexes, incorporating 2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine, as catalysts for ethylene dimerization. Their work provides valuable insights into the use of these compounds in industrial polymerization processes (Nyamato et al., 2015).
Safety And Hazards
properties
IUPAC Name |
2-(2-pyridin-2-ylimidazol-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c11-4-7-14-8-6-13-10(14)9-3-1-2-5-12-9/h1-3,5-6,8H,4,7,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTTXRWHPIGJPGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC=CN2CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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